tert-Butyl (1-formylcyclopentyl)carbamate

Specification

• CAS No.: 168539-99-9
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: tert-butyl N-(1-formylcyclopentyl)carbamate
• Standard InChI: InChI=1S/C11H19NO3/c1-10(2,3)15-9(14)12-11(8-13)6-4-5-7-11/h8H,4-7H2,1-3H3,(H,12,14)
• Standard InChI Key: PJHYKFQYQMRNJR-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1(CCCC1)C=O
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCCC1)C=O

Introduction

tert-Butyl (1-formylcyclopentyl)carbamate, also known as N-Boc-cycloleucinal, is a chemical compound with the CAS number 168539-99-9. It is a carbamate derivative, which is a class of compounds derived from carbamic acid. This compound is notable for its unique structure, incorporating a tert-butyl group and a formyl-substituted cyclopentane moiety, making it a valuable intermediate in organic synthesis and potentially in medicinal chemistry.

Synthesis Steps

• Starting Materials: Cyclopentane derivatives and carbamate precursors.

• Reaction Conditions: Controlled temperatures and specific catalysts.

• Purification: Techniques such as thin-layer chromatography (TLC) are used to monitor and purify the product.

Applications and Potential Uses

tert-Butyl (1-formylcyclopentyl)carbamate is primarily used as an intermediate in organic synthesis. Its unique structure, particularly the presence of the formyl group, enhances its reactivity, making it suitable for further chemical transformations. In medicinal chemistry, compounds like this can serve as building blocks for more complex molecules with potential biological activities.

Potential Biological Activities

• Inhibitors or Modulators: Preliminary studies suggest that this compound or its derivatives might act as inhibitors or modulators in biochemical pathways, potentially influencing metabolic processes.

• Medicinal Chemistry: The compound's structure allows for interactions with biological targets such as enzymes or receptors, which could be exploited in drug development.

Safety and Hazards

tert-Butyl (1-formylcyclopentyl)carbamate is classified as a hazardous substance due to its potential to cause skin irritation, serious eye damage, and respiratory irritation. It is also very toxic to aquatic life.

Hazard Classification

Hazard Statement	Description
H315	Causes skin irritation.
H318	Causes serious eye damage.
H335	May cause respiratory irritation.
H400	Very toxic to aquatic life.

Precautionary Measures

• Handling: Wear protective gloves, safety glasses, and work in a well-ventilated area.

• Storage: Store in a cool, dry place, away from incompatible substances.

• Disposal: Dispose of contents and container in accordance with local regulations.